Methyl 4-(3-chloropropoxy)-5-methoxy-2-nitrobenzoate
Cat. No. B1371359
M. Wt: 303.69 g/mol
InChI Key: UMBVDMOFTQTPPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367824B2
Procedure details
In a 50 mL volume glass flask equipped with a stirrer, a thermometer, a reflux condenser and a gas inlet were placed 1.01 g (3.29 mmol) of methyl 5-methoxy-4-(3-chloropropoxy)-2-nitrobenzoate (purity: 99%) obtained in Reference Example III-4, 0.46 g of 10 wt. % palladium/carbon and 16 mL of methanol. The resulting mixture was heated to 30° C. for 2 hours, while hydrogen was introduced to the mixture under atmospheric pressure at a rate of 50 mL/min. After the reaction was complete, the reaction mixture was filtered. The filtrate was analyzed by high performance liquid chromatography (absolute quantitative analysis). There was produced 0.85 g (reaction yield: 95.2%) of methyl 5-methoxy-4-(3-chloropropoxy)anthranilate.
Quantity
1.01 g
Type
reactant
Reaction Step One
Yield
95.2%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[C:4]([O:16][CH2:17][CH2:18][CH2:19][Cl:20])=[CH:5][C:6]([N+:13]([O-])=O)=[C:7]([CH:12]=1)[C:8]([O:10][CH3:11])=[O:9].[H][H]>[Pd].CO>[CH3:1][O:2][C:3]1[CH:12]=[C:7]([C:8]([O:10][CH3:11])=[O:9])[C:6]([NH2:13])=[CH:5][C:4]=1[O:16][CH2:17][CH2:18][CH2:19][Cl:20]
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Inputs
Step One
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Name
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|
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Quantity
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1.01 g
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Type
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reactant
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Smiles
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COC=1C(=CC(=C(C(=O)OC)C1)[N+](=O)[O-])OCCCCl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Step Four
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Name
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|
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Quantity
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16 mL
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Type
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solvent
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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In a 50 mL volume glass flask equipped with a stirrer
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ADDITION
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Type
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ADDITION
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Details
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was introduced to the mixture under atmospheric pressure at a rate of 50 mL/min
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FILTRATION
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Type
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FILTRATION
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|
Details
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the reaction mixture was filtered
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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COC1=C(C=C(C(C(=O)OC)=C1)N)OCCCCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.85 g | |
| YIELD: PERCENTYIELD | 95.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
